Cas no 5177-14-0 (4-Pyrimidinamine,2-chloro-N,6-dimethyl-5-nitro-)

• Product Name: 4-Pyrimidinamine,2-chloro-N,6-dimethyl-5-nitro-
• CAS No: 5177-14-0
• MF: C₆H₇ClN₄O₂
• MW: 202.59837937355
• CID: 381903
• PubChem ID: 281657
• Update Time: 2025-04-19

4-Pyrimidinamine,2-chloro-N,6-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2-chloro-N,6-dimethyl-5-nitro-
• 2-chloro-N,6-dimethyl-5-nitropyrimidin-4-amine
• AC1L5UVM
• AC1Q3PO9
• AR-1E0639
• CTK6I5000
• MolPort-000-872-715
• NSC134520
• SBB092997
• STL227844
• 5177-14-0
• AKOS000320463
• NSC-134520
• DTXSID10300063

• Inchi： 1S/C6H7ClN4O2/c1-3-4(11(12)13)5(8-2)10-6(7)9-3/h1-2H3,(H,8,9,10)
• InChI Key： PXSQHPDRGYDOGZ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=C(C(=N1)NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.02591
• Monoisotopic Mass: 202.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.496
• Boiling Point: 385.6°Cat760mmHg
• Flash Point: 187°C
• Refractive Index: 1.632
• PSA: 80.95
• LogP: 1.98450